Cas no 2227919-71-1 ((1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol
• CAS No: 2227919-71-1
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 5860625
• PubChem ID: 165682202
• Update Time: 2025-05-24

(1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol
• 2227919-71-1
• EN300-1921262

• Inchi： 1S/C11H12BrNO/c1-7(14)11-10(12)8-5-3-4-6-9(8)13(11)2/h3-7,14H,1-2H3/t7-/m1/s1
• InChI Key： OFPXMYJRRXWDHZ-SSDOTTSWSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1[C@@H](C)O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on (1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol

(1R)-1-(3-Bromo-1-methyl-1H-indol-2-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No 2227919-71-1, commonly referred to as (1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique indole framework, which serves as a versatile platform for various chemical modifications and functionalizations. The indole moiety, a heterocyclic aromatic system, is renowned for its biological activity and structural versatility, making it a cornerstone in drug discovery and development.

Recent advancements in synthetic methodologies have enabled the precise synthesis of (1R)-1-(3-bromo-1-methyl-1H-indol-2-yl)ethan-1-ol, allowing researchers to explore its potential applications in diverse domains. One of the most promising areas of research involves its role as a precursor in the synthesis of bioactive molecules. The bromine substituent at the 3-position of the indole ring introduces a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

Studies have demonstrated that (1R)-configuration of this compound plays a critical role in its stereochemical behavior, which is essential for understanding its interactions with biological systems. The presence of the hydroxyl group at the ethanolic position further enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Moreover, the methyl group attached to the indole nitrogen contributes to the molecule's stability and lipophilicity, which are key factors in determining its pharmacokinetic profile.

In terms of applications, (3-bromo substituent) has been leveraged in cross-coupling reactions to generate novel heterocyclic compounds with potential therapeutic benefits. For instance, coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig have been employed to construct complex molecular architectures based on this indole derivative. These reactions not only expand the chemical diversity of the molecule but also pave the way for exploring its role in treating various diseases, including cancer and neurodegenerative disorders.

Recent research has also highlighted the potential of (indole-based compounds) in materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The electronic properties of the indole framework make it an ideal candidate for applications in flexible electronics and photovoltaic technologies. Furthermore, the ability to modify the indole system through substitution and addition reactions allows for fine-tuning of these materials' properties to meet specific performance requirements.

From a synthetic standpoint, the preparation of (indolyl ethanol derivatives) has been optimized through catalytic asymmetric synthesis techniques, enabling high enantioselectivity and scalability. These methods are particularly valuable in pharmaceutical manufacturing, where chirality plays a pivotal role in drug efficacy and safety. The ability to produce enantiomerically pure compounds like (R)-configured (indolyl ethanol) is crucial for minimizing adverse effects and maximizing therapeutic outcomes.

In conclusion, (CAS No 2227919-71-1) represents a versatile building block with immense potential across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow significantly.